Cas no 28562-53-0 (4-oxoazetidin-2-yl acetate)

• Product Name: 4-oxoazetidin-2-yl acetate
• CAS No: 28562-53-0
• MF: C₅H₇NO₃
• MW: 129.113981485367
• MDL: MFCD00010593
• CID: 53344
• PubChem ID: 24856456
• Update Time: 2025-04-18

4-oxoazetidin-2-yl acetate Chemical and Physical Properties

Names and Identifiers

• 4-Acetoxy-2-azetidinone
• 4-Oxoazetidin-2-yl acetate
• 2-Azetidinone,4-(acetyloxy)
• 2-oxoazetidinium 4-acetate
• 4-(acetoxy)azetidin-2-one
• 4-ACETOXY-2-AZETIDINONE(4-AA)
• 4-acetoxy-2-oxo-azetidine
• 4-acetoxyazetidinone
• 4-Acetyloxyazetidin-2-one
• 4-Oxo-2-azetidinyl acetate
• Acetic acid 2-oxoazetidin-4-yl ester
• Acetic acid 4-oxo-2-azetidinyl ester
• 2-Azetidinone,4-hydroxy-, acetate (ester) (8CI)
• (?à)-4-Acetoxy-2-azetidinone
• 2-Acetoxyazetidin-4-one
• 2-Azetidinone, 4-(acetyloxy)-
• 4-acetoxyazetidin-2-one
• OEYMQQDJCUHKQS-UHFFFAOYSA-N
• (4-oxoazetidin-2-yl) acetate
• 2-Azetidinone, 4-(acetyloxy)-, (4R)-
• 4-acetoxy-azetidinone
• 4-acetoxyazetidine-2-one
• 4-Oxo-2-azetidinyl acetate #
• 4-Acetoxy-2-az
• 4-Acetoxy-2-azetidinone, 98%
• AC-8827
• Q-200425
• DTXSID20951247
• CS-W004456
• AKOS005254383
• SCHEMBL1220023
• AM20090365
• FT-0600806
• AS-15645
• CHEMBL122408
• EINECS 249-083-7
• 4-[(4'-Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl]-3-(hydroxymethyl)benzonitrile hydrobromide
• Q17122082
• 4-Hydroxy-2,3-dihydroazet-2-yl acetate
• 28562-53-0
• MFCD00010593
• PB20865
• STL557380
• BBL103570
• DB-006610
• 4-oxoazetidin-2-yl acetate

• MDL： MFCD00010593
• Inchi： 1S/C5H7NO3/c1-3(7)9-5-2-4(8)6-5/h5H,2H2,1H3,(H,6,8)
• InChI Key： OEYMQQDJCUHKQS-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CC(N1)=O

Computed Properties

• Exact Mass: 129.04300
• Monoisotopic Mass: 129.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.3
• Topological Polar Surface Area: 55.4

Experimental Properties

• Color/Form: Not available
• Density: 1.3816 (rough estimate)
• Melting Point: 38-40 °C (lit.)
• Boiling Point: 296.5°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.4220 (estimate)
• Solubility: formic acid: soluble50mg/mL, clear, yellow-orange
• PSA: 55.40000
• LogP: -0.27570
• Solubility: Not available

4-oxoazetidin-2-yl acetate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314,H334
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 1759 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-43
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34; R43
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams
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• Solvents and Organic Chemicals Organic Solvents